Cas no 1241505-02-1 (2-(3,3-Difluorocyclohexyl)-1-methyl-4-phenylpiperidine)

2-(3,3-Difluorocyclohexyl)-1-methyl-4-phenylpiperidine is a fluorinated piperidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the difluorocyclohexyl moiety and phenyl substitution, contribute to enhanced metabolic stability and lipophilicity, which may improve bioavailability. The compound's rigid cyclohexyl framework and methyl substitution at the piperidine nitrogen offer steric and electronic modulation, making it a valuable intermediate for the synthesis of bioactive molecules. Its well-defined stereochemistry and fluorine incorporation provide opportunities for structure-activity relationship (SAR) studies, particularly in CNS-targeted drug discovery. The compound is suited for exploratory research in neuropharmacology due to its potential interactions with sigma receptors or other neurological targets.
2-(3,3-Difluorocyclohexyl)-1-methyl-4-phenylpiperidine structure
1241505-02-1 structure
Product Name:2-(3,3-Difluorocyclohexyl)-1-methyl-4-phenylpiperidine
CAS No:1241505-02-1
MF:C18H25F2N
MW:293.394612073898
CID:4822941
Update Time:2025-08-05

2-(3,3-Difluorocyclohexyl)-1-methyl-4-phenylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 2-(3,3-DIFLUOROCYCLOHEXYL)-1-METHYL-4-PHENYLPIPERIDINE
    • 2-(3,3-Difluorocyclohexyl)-1-methyl-4-phenylpiperidine
    • Inchi: 1S/C18H25F2N/c1-21-11-9-15(14-6-3-2-4-7-14)12-17(21)16-8-5-10-18(19,20)13-16/h2-4,6-7,15-17H,5,8-13H2,1H3
    • InChI Key: RLROUSFMKCIHFB-UHFFFAOYSA-N
    • SMILES: FC1(CCCC(C1)C1CC(C2C=CC=CC=2)CCN1C)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 338
  • XLogP3: 4.7
  • Topological Polar Surface Area: 3.2

2-(3,3-Difluorocyclohexyl)-1-methyl-4-phenylpiperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM490205-1g
2-(3,3-Difluorocyclohexyl)-1-methyl-4-phenylpiperidine
1241505-02-1 97%
1g
$967 2022-09-03
Alichem
A129008275-250mg
2-(3,3-Difluorocyclohexyl)-1-methyl-4-phenylpiperidine
1241505-02-1 97%
250mg
$405.60 2023-09-03
Alichem
A129008275-1g
2-(3,3-Difluorocyclohexyl)-1-methyl-4-phenylpiperidine
1241505-02-1 97%
1g
$1138.86 2023-09-03

Additional information on 2-(3,3-Difluorocyclohexyl)-1-methyl-4-phenylpiperidine

Compound CAS No. 1241505-02-1: 2-(3,3-Difluorocyclohexyl)-1-methyl-4-phenylpiperidine

The compound 2-(3,3-Difluorocyclohexyl)-1-methyl-4-phenylpiperidine, identified by the CAS number 1241505-02-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidines, which are six-membered cyclic amines, and its structure incorporates a fluorinated cyclohexane ring and a phenyl group. The presence of these functional groups makes it a versatile molecule for exploring novel chemical reactions and drug design.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their unique electronic properties and enhanced bioavailability. The 3,3-difluorocyclohexyl moiety in this compound contributes to its stability and lipophilicity, which are critical factors in drug design. Additionally, the 4-phenyl group enhances the molecule's aromaticity, potentially improving its binding affinity to target proteins.

The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts alkylation and nucleophilic substitution. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound can be produced on a larger scale for further studies. The use of microwave-assisted synthesis has also been explored to accelerate the reaction process while maintaining product quality.

In terms of applications, this compound has shown promise in several areas. For instance, it has been investigated as a potential lead compound for anti-inflammatory agents due to its ability to inhibit cyclooxygenase enzymes. Furthermore, its structural similarity to known analgesics suggests that it could be developed into a novel pain reliever with reduced side effects.

The pharmacokinetic profile of this compound has been studied extensively. It exhibits moderate solubility in aqueous solutions and demonstrates good absorption when administered orally. Preclinical trials have shown that it has a favorable safety profile with minimal toxicity at therapeutic doses.

From an environmental standpoint, the degradation pathways of this compound have been analyzed to assess its impact on ecosystems. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment.

In conclusion, the compound CAS No. 1241505-02-1 represents a valuable addition to the arsenal of organic molecules available for research and development. Its unique structure, combined with recent advances in synthetic methods and pharmacological studies, positions it as a promising candidate for future therapeutic applications.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD